Cas no 1691619-68-7 (2-Bromo-4-(1H-pyrazol-1-yl)benzaldehyde)

2-Bromo-4-(1H-pyrazol-1-yl)benzaldehyde structure

1691619-68-7 structure

Product Name:2-Bromo-4-(1H-pyrazol-1-yl)benzaldehyde

CAS No:1691619-68-7

MF:C₁₀H₇BrN₂O

MW:251.079381227493

CID:5059554

PubChem ID:72183281

Update Time:2023-08-25

2-Bromo-4-(1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-(1H-pyrazol-1-yl)benzaldehyde
- Inchi： 1S/C10H7BrN2O/c11-10-6-9(3-2-8(10)7-14)13-5-1-4-12-13/h1-7H
- InChI Key： ZDXMYWWKFSWSEH-UHFFFAOYSA-N
- SMILES： BrC1=C(C=O)C=CC(=C1)N1C=CC=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 212
XLogP3: 2
Topological Polar Surface Area: 34.9

2-Bromo-4-(1H-pyrazol-1-yl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM277781-1g	2-Bromo-4-(1H-pyrazol-1-yl)benzaldehyde	1691619-68-7	95%	1g	$355	2023-02-02
Chemenu	CM277781-1g	2-Bromo-4-(1H-pyrazol-1-yl)benzaldehyde	1691619-68-7	95%	1g	$299	2021-08-18
Enamine	EN300-1292203-0.05g	2-bromo-4-(1H-pyrazol-1-yl)benzaldehyde	1691619-68-7	95%	0.05g	$186.0	2023-07-09
Enamine	EN300-1292203-0.1g	2-bromo-4-(1H-pyrazol-1-yl)benzaldehyde	1691619-68-7	95%	0.1g	$277.0	2023-07-09
Enamine	EN300-1292203-0.25g	2-bromo-4-(1H-pyrazol-1-yl)benzaldehyde	1691619-68-7	95%	0.25g	$396.0	2023-07-09
Enamine	EN300-1292203-0.5g	2-bromo-4-(1H-pyrazol-1-yl)benzaldehyde	1691619-68-7	95%	0.5g	$624.0	2023-07-09
Enamine	EN300-1292203-1.0g	2-bromo-4-(1H-pyrazol-1-yl)benzaldehyde	1691619-68-7	95%	1.0g	$800.0	2023-07-09
Enamine	EN300-1292203-2.5g	2-bromo-4-(1H-pyrazol-1-yl)benzaldehyde	1691619-68-7	95%	2.5g	$1568.0	2023-07-09
Enamine	EN300-1292203-5.0g	2-bromo-4-(1H-pyrazol-1-yl)benzaldehyde	1691619-68-7	95%	5.0g	$2318.0	2023-07-09
Enamine	EN300-1292203-10.0g	2-bromo-4-(1H-pyrazol-1-yl)benzaldehyde	1691619-68-7	95%	10.0g	$3438.0	2023-07-09

2-Bromo-4-(1H-pyrazol-1-yl)benzaldehyde Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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